Cas no 50345-29-4 (4,6-Pyrimidinedimethanol (9CI))

• Product Name: 4,6-Pyrimidinedimethanol (9CI)
• CAS No: 50345-29-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1020982
• PubChem ID: 20557595
• Update Time: 2025-04-20

4,6-Pyrimidinedimethanol (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinedimethanol (9CI)
• [6-(hydroxymethyl)pyrimidin-4-yl]methanol
• pyrimidine-4,6-diyldimethanol
• DB-262759
• DTXSID60608667
• 4,6-PYRIMIDINEDIMETHANOL
• SCHEMBL11326441
• (Pyrimidine-4,6-diyl)dimethanol
• 50345-29-4

• Inchi： 1S/C6H8N2O2/c9-2-5-1-6(3-10)8-4-7-5/h1,4,9-10H,2-3H2
• InChI Key： XRDABWBYKZICRF-UHFFFAOYSA-N
• SMILES： OCC1C=C(CO)N=CN=1

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66.2Ų